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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B1198771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and solvent

compatibility of C.I. Disperse Orange 25 (C.I. 11227). This information is critical for a wide

range of applications, from textile dyeing and ink formulation to its use as a non-ionic, aromatic

compound in the development of p-type semiconductors and nonlinear optical (NLO) materials.

[1]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Disperse Orange 25 is

fundamental to predicting its solubility behavior. As a non-ionic monoazo dye, its solubility is

primarily governed by its molecular structure, which facilitates its application in dyeing

hydrophobic fibers like polyester.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1198771?utm_src=pdf-interest
https://www.benchchem.com/product/b1198771?utm_src=pdf-body
https://www.researchgate.net/publication/230393833_A_new_method_for_the_determination_of_the_solubility_of_disperse_dyes
https://www.benchchem.com/product/b1198771?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_Disperse_Blue_54_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

3-[N-ethyl-4-[(4-

nitrophenyl)diazenyl]anilino]pro

panenitrile

PubChem

C.I. Name Disperse Orange 25, 11227 World Dye Variety[2]

CAS Number 31482-56-1 ChemicalBook[1]

Molecular Formula C₁₇H₁₇N₅O₂ PubChem

Molecular Weight 323.35 g/mol PubChem

Melting Point 170 °C (decomposes) Sigma-Aldrich

Appearance Orange uniform powder World Dye Variety[2]

Structure Single azo class World Dye Variety

Solubility Profile
Disperse Orange 25 is characterized by its low solubility in water, a defining feature of

disperse dyes. This property necessitates the use of dispersing agents to form stable aqueous

dispersions for dyeing processes. Its solubility is significantly influenced by the solvent's

polarity, temperature, and the presence of other chemical agents such as surfactants. While

extensive quantitative data in a wide array of organic solvents is not readily available in

published literature, its general behavior indicates solubility in polar organic solvents. For

instance, the related Disperse Orange 3 is noted to be soluble in ethanol, acetone, and

toluene.

Solubility in Supercritical Carbon Dioxide
The solubility of Disperse Orange 25 in supercritical carbon dioxide (scCO₂) has been

experimentally determined. This is a critical parameter for modern, environmentally friendly

dyeing processes that utilize scCO₂ as a solvent. The solubility is measured using a flow-type

apparatus and is dependent on temperature and pressure. For example, solubility

measurements have been carried out in the temperature range of 323.15 K to 383.15 K and

pressures from 10.0 to 30.0 MPa.
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Solubilization in Micellar Solutions
The solubility of Disperse Orange 25 in aqueous solutions can be significantly enhanced

through the use of surfactants, which form micelles that encapsulate the dye molecules. A

study on the solubilization of Disperse Orange 25 in a cationic surfactant, Cetylpyridinium

Chloride (CPC), demonstrated that the solubility increases with surfactant concentration and

temperature. The presence of salts such as NaCl, Na₂SO₄, and Na₂CO₃ was also found to

increase solubility by reducing the critical micelle concentration (CMC) of the surfactant. The

solubilization process was investigated using UV-Visible spectrophotometry.

Experimental Determination of Solubility
For researchers requiring precise solubility data in specific solvents, the following experimental

protocol, adapted from methodologies for similar disperse dyes, can be employed. This method

utilizes UV-Visible spectrophotometry, a widely accessible and reliable technique for

determining the concentration of colored compounds.

Materials and Equipment
Disperse Orange 25 (high purity)

Solvents of interest (e.g., acetone, ethanol, toluene)

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Shaker or magnetic stirrer

Temperature-controlled water bath or incubator

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation of Standard Solutions

Determination of λmax

Use highest concentration standard

Generation of Calibration Curve

Measure absorbance of all standards

Calculation of Solubility

Preparation of Saturated Solution

Measurement of Saturated Solution Absorbance

Equilibrate and filter

Use Beer-Lambert Law & dilution factor

Click to download full resolution via product page

Caption: Workflow for determining dye solubility.

Detailed Protocol
Preparation of Standard Solutions:

Accurately weigh a small amount of Disperse Orange 25 and dissolve it in the chosen

solvent to create a stock solution of a known concentration (e.g., 100 mg/L).

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

at least five different concentrations.

Determination of Maximum Absorbance Wavelength (λmax):

Using the most concentrated standard solution, scan across the visible spectrum (typically

400-700 nm) to identify the wavelength at which the dye exhibits maximum absorbance.

This λmax will be used for all subsequent measurements.
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Generation of the Calibration Curve:

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration.

Perform a linear regression to obtain the equation of the line (y = mx + c, where y is

absorbance and x is concentration) and the correlation coefficient (R²). An R² value close

to 1 indicates a good linear relationship.

Preparation of a Saturated Solution:

Add an excess amount of Disperse Orange 25 to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature (e.g., 25 °C) for an extended period (e.g.,

24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

Allow the undissolved solid to settle.

Measurement of Saturated Solution Absorbance:

Carefully withdraw a sample of the supernatant.

Filter the sample through a 0.45 µm syringe filter to remove any undissolved particles.

Dilute the filtered saturated solution with the same solvent to an extent that the

absorbance falls within the linear range of the calibration curve. Record the dilution factor

accurately.

Measure the absorbance of the diluted saturated solution at λmax.

Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the diluted

saturated solution from its absorbance.
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Multiply this concentration by the dilution factor to determine the actual concentration of

the saturated solution. This value represents the solubility of Disperse Orange 25 in that

solvent at the specified temperature.

Factors Influencing Solubility
The solubility of Disperse Orange 25 is a complex interplay of several factors. A clear

understanding of these can aid in solvent selection and process optimization.

Factors Affecting Disperse Dye Solubility

Solubility of
Disperse Orange 25

Solvent Properties
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Dye Structure

(Molecular Size, Substituents)
Presence of Additives

(Surfactants, Salts)

Click to download full resolution via product page

Caption: Key factors influencing solubility.

Solvent Polarity: As a non-ionic molecule, Disperse Orange 25 will exhibit higher solubility in

solvents with similar polarity. Its structure suggests better solubility in moderately polar to

nonpolar organic solvents compared to highly polar solvents like water.

Temperature: Generally, the solubility of solid solutes in liquid solvents increases with

temperature. This is a critical factor in dyeing processes where elevated temperatures are

used to increase dye uptake.

Dye Crystal Structure: The crystalline form of the dye can significantly impact its solubility.

Different polymorphs can have different lattice energies, leading to variations in solubility.

Presence of Other Substances: As demonstrated in micellar solubilization, the presence of

surfactants can dramatically increase the apparent solubility of Disperse Orange 25 in
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aqueous media. Similarly, the composition of a solvent mixture can be tailored to optimize

solubility.

Conclusion
This technical guide has summarized the key aspects of the solubility and solvent compatibility

of Disperse Orange 25. While specific quantitative solubility data in a broad range of organic

solvents remains an area for further investigation, the provided experimental protocol offers a

robust framework for researchers to determine these values for their specific applications. A

comprehensive understanding of the factors influencing solubility is essential for the effective

utilization of this versatile dye in both traditional and advanced technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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